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Compound of Interest

Compound Name: ATTO 488 NHS ester

Cat. No.: B12371995 Get Quote

Introduction

ATTO 488 is a hydrophilic fluorescent label characterized by its strong absorption, high

fluorescence quantum yield, and exceptional photostability.[1][2][3] These properties make it

highly suitable for a range of applications, including high-resolution microscopy (PALM,

dSTORM, STED), flow cytometry (FACS), and fluorescence in-situ hybridization (FISH).[1][2][3]

The N-hydroxysuccinimidyl (NHS) ester functional group of ATTO 488 allows for its efficient and

covalent labeling of primary amines (R-NH2) on molecules such as proteins, peptides, and

amino-modified oligonucleotides.[4][5] This document provides a detailed protocol for the

preparation of ATTO 488 NHS ester stock solutions using anhydrous dimethyl sulfoxide

(DMSO), a common solvent for this purpose.[1][2][4]

Key Considerations

Purity of Reagents: The use of anhydrous and amine-free DMSO is critical for the stability

and reactivity of the ATTO 488 NHS ester.[1][2] The presence of water will lead to the

hydrolysis of the NHS ester, rendering it inactive, while amine-containing contaminants will

compete for reaction with the dye.[1][6]

Moisture Sensitivity: ATTO 488 NHS ester is moisture-sensitive.[1] It is essential to allow the

vial to equilibrate to room temperature before opening to prevent moisture condensation.[1]

Solution Stability: Stock solutions of ATTO 488 NHS ester in DMSO should ideally be

prepared fresh immediately before use.[1][2][6] While some protocols suggest that the
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solution can be stored for a limited time at -20°C, extended storage may reduce its activity.[4]

[7] It is advisable to aliquot any remaining solution into single-use volumes to avoid repeated

freeze-thaw cycles.[4]

Light Sensitivity: ATTO 488 and its conjugates are light-sensitive. All steps involving the

handling of the dye and its solutions should be performed with protection from light.[1][5]

Quantitative Data Summary
Parameter Value Source(s)

Solvent
Anhydrous, amine-free

Dimethyl Sulfoxide (DMSO)
[1][2][4]

Recommended Stock

Concentration

2 mM to 10 mM (or 2 mg/mL to

10 mg/mL)
[2][4][5][7]

Storage Temperature (Solid

Dye)
-20°C [1][5]

Storage Temperature (Stock

Solution)
-20°C (short-term, aliquoted) [4][5][7]

Stock Solution Stability

Prepare fresh for best results;

can be stored for up to two

weeks at -20°C

[4][7]

Excitation Maximum (λex) ~500-501 nm [1][3]

Emission Maximum (λem) ~520-523 nm [1][3]
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Preparation

Dissolution

Usage and Storage

Equilibrate ATTO 488 NHS Ester Vial to Room Temperature

Add Anhydrous DMSO to Dye Vial

Prepare Anhydrous DMSO

Vortex to Dissolve

Centrifuge Briefly

Use Immediately for Labeling Reaction Aliquot for Short-Term Storage at -20°C (Optional)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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